3-Amino-4-((1-(tert-butoxycarbonyl)piperidin-4-yl)oxy)benzoic acid

• IUPAC Name: 3-amino-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]oxybenzoic acid
• InChI: InChI=1S/C17H24N2O5/c1-17(2,3)24-16(22)19-8-6-12(7-9-19)23-14-5-4-11(15(20)21)10-13(14)18/h4-5,10,12H,6-9,18H2,1-3H3,(H,20,21)
• InChI Key: HZYVQLDQSYVRQM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)OC2=C(C=C(C=C2)C(=O)O)N
• Molecular Formula: C17H24N2O5
• Molecular Weight: 336.4 g/mol

Description

3-Amino-4-((1-(tert-butoxycarbonyl)piperidin-4-yl)oxy)benzoic acid is a compound that features a complex structure combining an amino group, a benzoic acid moiety, and a piperidine ring protected by a tert-butoxycarbonyl (Boc) group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-4-((1-(tert-butoxycarbonyl)piperidin-4-yl)oxy)benzoic acid typically involves multiple steps. One common approach includes the following steps:

Protection of the Piperidine Ring: The piperidine ring is first protected with a tert-butoxycarbonyl (Boc) group to prevent unwanted reactions.

Formation of the Benzoic Acid Derivative: The benzoic acid moiety is then introduced through a coupling reaction, often using reagents like carbodiimides to facilitate the formation of the amide bond.

Introduction of the Amino Group: The amino group is introduced through a substitution reaction, often using amines under basic conditions.

Deprotection: Finally, the Boc group is removed under acidic conditions to yield the target compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles to enhance efficiency and sustainability.

Chemical Reactions Analysis

Types of Reactions

3-Amino-4-((1-(tert-butoxycarbonyl)piperidin-4-yl)oxy)benzoic acid can undergo various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction: The benzoic acid moiety can be reduced to form alcohols or aldehydes.

Substitution: The amino group can participate in nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions typically involve reagents like alkyl halides or acyl chlorides under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the amino group can yield nitrobenzoic acid derivatives, while reduction of the benzoic acid moiety can produce benzyl alcohol derivatives.

Scientific Research Applications

3-Amino-4-((1-(tert-butoxycarbonyl)piperidin-4-yl)oxy)benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of complex molecules and pharmaceuticals.

Biology: The compound is used in the study of enzyme inhibitors and receptor ligands due to its ability to interact with biological targets.

Industry: The compound is used in the development of new materials and chemical processes, including the synthesis of polymers and advanced materials.

Mechanism of Action

The mechanism of action of 3-Amino-4-((1-(tert-butoxycarbonyl)piperidin-4-yl)oxy)benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

4-(1-(tert-Butoxycarbonyl)piperidin-4-yl)benzoic acid: Similar structure but lacks the amino group.

4-(1-(tert-Butoxycarbonyl)piperazin-1-yl)benzoic acid: Similar structure but contains a piperazine ring instead of a piperidine ring.

Uniqueness

3-Amino-4-((1-(tert-butoxycarbonyl)piperidin-4-yl)oxy)benzoic acid is unique due to the presence of both an amino group and a benzoic acid moiety, which allows for a wide range of chemical modifications and applications. Its structure provides a balance of rigidity and flexibility, making it a valuable building block in various fields of research.